Cas no 6332-14-5 ( )

• Product Name: &nbsp
• CAS No: 6332-14-5
• MF: C₁₄H₂₆N₂
• MW: 222.369643688202
• CID: 959727
• PubChem ID: 235878
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• 5-undecyl-1H-pyrazole
• 3-undecyl-1(2)H-pyrazole
• AC1L5VD2
• AC1Q4WVF
• AG-J-56572
• AR-1G9588
• CTK5B8632
• NSC37676
• DTXSID40284569
• 6332-14-5
• NSC-37676
•  

• Inchi： 1S/C14H26N2/c1-2-3-4-5-6-7-8-9-10-11-14-12-13-15-16-14/h12-13H,2-11H2,1H3,(H,15,16)
• InChI Key： PZTOMDGTAFYOHW-UHFFFAOYSA-N
• SMILES： N1C(=CC=N1)CCCCCCCCCCC

Computed Properties

• Exact Mass: 222.20978
• Monoisotopic Mass: 222.209598838g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 10
• Complexity: 148
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.7
• Topological Polar Surface Area: 28.7Ų

Experimental Properties

• PSA: 28.68
• LogP: 4.48300